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Compound of Interest

Compound Name:
6-Chloro-3-(4-chlorophenyl)-1H-

indene

CAS No.: 1030603-31-6

Cat. No.: B15065340

Get Quote

Professional Laboratory Management and Disposal Protocols for 6-Chloro-3-(4-
chlorophenyl)-1H-indene

As a Senior Application Scientist, ensuring the integrity of both experimental workflows and

environmental health and safety (EHS) is paramount. 6-Chloro-3-(4-chlorophenyl)-1H-indene
(CAS: 1030603-31-6) is a synthetic indene derivative widely utilized in medicinal chemistry,

high-throughput screening, and hit-to-lead optimization campaigns[1].

Because this compound features both an indene scaffold and two distinct chlorine substituents

(a chlorophenyl moiety and a chlorinated indene ring)[1], its disposal cannot be treated as

standard non-hazardous organic waste. Improper disposal of halogenated aromatics poses

severe environmental toxicity risks and can lead to the generation of highly toxic byproducts if

incinerated at incorrect temperatures.

This guide provides the authoritative, step-by-step operational plan for the safe handling,

segregation, and disposal of this compound in a professional research setting.
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Physicochemical Profiling for Waste Segregation
To design a self-validating disposal protocol, we must first analyze the quantitative and

structural data that dictate the compound's waste classification.

Property Value / Description Disposal Implication

IUPAC Name
6-chloro-3-(4-

chlorophenyl)-1H-indene

Indicates multiple halogen

sites.

CAS Number 1030603-31-6
Required for EHS waste

manifesting.

Molecular Weight 261.1 g/mol High mass fraction of chlorine.

Molecular Formula C15H10Cl2
Dictates strict Halogenated

Organic classification.

Solubility Profile
Soluble in organic solvents

(e.g., DCM, DMSO)

Liquid waste streams must be

carefully segregated based on

the carrier solvent.

Standard Operating Procedure (SOP): Waste
Management & Disposal
The following step-by-step methodology ensures compliance with standard Environmental

Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA) guidelines for

halogenated organic waste.

Expert Insight (Causality): Why strictly segregate halogenated waste? When chlorinated

compounds like 6-Chloro-3-(4-chlorophenyl)-1H-indene are mixed with non-halogenated

waste and subjected to standard, lower-temperature incineration, incomplete combustion

occurs. This can catalyze the formation of polychlorinated dibenzo-p-dioxins (PCDDs) and

dibenzofurans (PCDFs)—highly toxic environmental pollutants. Strict segregation ensures the

waste is routed to specialized high-temperature incinerators (>1100°C) equipped with alkaline

scrubbers to neutralize hydrogen chloride (HCl) gas emissions.

Step 1: Point-of-Generation Segregation
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Solid Waste: Collect all unused solid powder, contaminated weighing paper, and disposable

spatulas in a dedicated, chemically compatible, sealable container (e.g., wide-mouth HDPE

jar).

Liquid Waste (Solutions): If the compound is dissolved in a solvent (e.g., for assay

development), the entire solution must be treated as halogenated waste, even if the carrier

solvent itself is non-halogenated (like DMSO or Methanol).

Action: Deposit liquid waste exclusively into a carboy explicitly designated for Halogenated

Organic Liquid Waste.

Step 2: Containment and Secondary Secondary
Containment

Ensure all waste containers are structurally sound, free of leaks, and kept tightly closed

when not actively receiving waste.

Place the primary halogenated waste carboy inside a secondary containment tray to capture

any accidental spills or overfills, preventing contamination of laboratory drains.

Step 3: Regulatory Labeling
Attach a standardized Hazardous Waste tag to the container immediately upon the first

addition of waste.

Required Information: Clearly write "6-Chloro-3-(4-chlorophenyl)-1H-indene", the CAS

number (1030603-31-6), and the approximate concentration.

Hazard Pictograms: Ensure the GHS09 (Environmental Hazard) and GHS07

(Harmful/Irritant) pictograms are visible. Never use abbreviations (e.g., do not write "Indene

deriv waste").

Step 4: Institutional Transfer and Final Destruction
Once the container is 80% full, initiate a waste pickup request with your institutional EHS

department.
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Validation: EHS will transfer the segregated halogenated waste to a licensed commercial

disposal facility. The facility will perform high-temperature rotary kiln incineration, utilizing wet

scrubbers to safely capture the resulting HCl gas, thereby neutralizing the environmental

threat.

Workflow Visualization: Halogenated Waste
Decision Tree
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Caption: Decision tree for the segregation and professional high-temperature incineration of

chlorinated indene derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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